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Compound of Interest

Compound Name: Bromofenoxim

Cat. No.: B080771

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromofenoxim, a C-nitro compound, is a selective phenoxy herbicide previously marketed
under the name Faneron. Although now considered obsolete in many regions, understanding
its toxicological profile and that of its metabolites remains crucial for environmental and health
risk assessments. This technical guide provides a comprehensive overview of the available
toxicological data for Bromofenoxim and its potential metabolites, 3,5-dibromo-4-
hydroxybenzaldehyde and 2,4-dinitrophenol. It summarizes quantitative toxicity data, details
experimental methodologies for key toxicological studies, and visualizes the proposed
metabolic pathway. Due to the limited publicly available data specifically for Bromofenoxim,
this guide also incorporates information on its constituent chemical classes to provide a more
complete toxicological picture.
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Property Value
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Synonyms Bromofenoxim, Faneron, C-9122
CAS Number 13181-17-4
Molecular Formula C13H7Br2NsOs
Molecular Weight 461.02 g/mol
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Chemical Structure
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Toxicokinetics and Metabolism

The complete metabolic pathway of Bromofenoxim in mammals has not been fully elucidated
in publicly available literature. However, based on its chemical structure, hydrolysis of the
oxime ether bond is a probable metabolic route. This would lead to the formation of 3,5-
dibromo-4-hydroxybenzaldehyde and 2,4-dinitrophenol.

Further metabolism of these intermediates is anticipated. 3,5-dibromo-4-hydroxybenzaldehyde
could be oxidized to the corresponding carboxylic acid, 3,5-dibromo-4-hydroxybenzoic acid.
2,4-dinitrophenol is known to be metabolized through reduction of the nitro groups and
conjugation reactions.
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A proposed metabolic pathway is illustrated below.
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 To cite this document: BenchChem. [In-Depth Toxicological Profile of Bromofenoxim and its
Metabolites: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080771#toxicological-profile-of-bromofenoxim-and-
its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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